(Z)-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide

• IUPAC Name: 2-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C21H21N3O3S2/c1-23-17-8-7-15(27-2)11-18(17)29-21(23)22-19(25)12-28-13-20(26)24-10-9-14-5-3-4-6-16(14)24/h3-8,11H,9-10,12-13H2,1-2H3
• InChI Key: NAQVTZWOWHSRPL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)SC1=NC(=O)CSCC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indolin-1-yl, thioacetamide, and benzo[d]thiazol-2(3H)-ylidene groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the functional groups present in its structure. For example, the thioacetamide group could potentially undergo hydrolysis, while the indolin-1-yl and benzo[d]thiazol-2(3H)-ylidene groups could participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the thioacetamide group could make the compound polar, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Crystal Structure Analysis

Research by Galushchinskiy et al. (2017) on the crystal structures of similar compounds reveals insights into the molecular configuration and potential interaction mechanisms with biological targets. These structural analyses could inform the design of related compounds with enhanced biological activities or specific interactions (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Antimicrobial Applications

Debnath and Ganguly (2015) synthesized and evaluated a series of compounds for their antimicrobial activities, demonstrating that structural analogs of the specified compound may possess antibacterial and antifungal properties. This suggests potential applications in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Anticancer Activity

Havrylyuk et al. (2010) explored the antitumor potential of compounds with a benzothiazole moiety, indicating that derivatives of the compound could be explored for anticancer properties. Some of the compounds they studied showed activity against a range of cancer cell lines, hinting at the therapeutic potential of related structures (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).

Novel Synthesis Approaches

Kobayashi et al. (2007) detailed a synthetic route for related compounds, which could provide a foundation for the development of new synthetic strategies aimed at enhancing the efficacy or reducing the toxicity of similar molecules (Kobayashi, Hashimoto, Shiokawa, Morikawa, & Konishi, 2007).

Future Directions

The study of complex organic molecules like “(Z)-2-((2-(indolin-1-yl)-2-oxoethyl)thio)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)acetamide” could lead to the discovery of new drugs and materials. Future research could focus on synthesizing the compound and studying its properties.